Cas no 314245-35-7 (2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate)
2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
- VS-06104
- dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
- SR-01000008843-1
- STK445040
- F0745-0306
- 985-596-9
- dimethyl 5-[(2-chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate
- UPCMLD0ENAT0517-5158:001
- 314245-35-7
- EN300-04798
- dimethyl5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
- ALBB-002229
- AB00685118-01
- MFCD00610982
- AKOS000305594
- CS-0307679
- dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
- BBL017376
- G32665
- Z56921103
- SR-01000008843
-
- MDL: MFCD00610982
- Inchi: 1S/C11H12ClNO5S/c1-5-7(10(15)17-2)9(13-6(14)4-12)19-8(5)11(16)18-3/h4H2,1-3H3,(H,13,14)
- InChI Key: KCXXOKQRUUODQO-UHFFFAOYSA-N
- SMILES: ClCC(NC1=C(C(=O)OC)C(C)=C(C(=O)OC)S1)=O
Computed Properties
- Exact Mass: 305.0124714Da
- Monoisotopic Mass: 305.0124714Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 110Ų
2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB380404-500 mg |
Dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB380404-1 g |
Dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB380404-5 g |
Dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB380404-10 g |
Dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 10g |
€1074.00 | 2023-04-25 | ||
| Matrix Scientific | 029435-500mg |
Dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 500mg |
$189.00 | 2023-09-06 | ||
| Chemenu | CM455777-250mg |
dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 95%+ | 250mg |
$227 | 2023-02-02 | |
| Chemenu | CM455777-500mg |
dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 95%+ | 500mg |
$252 | 2023-02-02 | |
| Chemenu | CM455777-1g |
dimethyl 5-[(chloroacetyl)amino]-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 95%+ | 1g |
$276 | 2023-02-02 | |
| TRC | D484783-50mg |
2,4-Dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D484783-100mg |
2,4-Dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate |
314245-35-7 | 100mg |
$ 70.00 | 2022-06-05 |
2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate
Introduction to 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 314245-35-7)
2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 314245-35-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The unique structural features of this compound, including the presence of multiple functional groups such as carboxylates, a chloroacetamido group, and methyl substituents, make it a valuable candidate for various applications in drug discovery and development.
The structure of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate is characterized by its thiophene core, which is substituted with two methyl groups at the 2 and 4 positions. The 5-position is occupied by a chloroacetamido group, which introduces additional reactivity and potential biological activity. The presence of two carboxylate groups at the 2 and 4 positions further enhances the compound's solubility and reactivity, making it suitable for a wide range of chemical reactions and biological assays.
In recent years, thiophenes have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate has been shown to exhibit promising pharmacological properties. For instance, studies have demonstrated that this compound possesses significant antioxidant activity, which can be attributed to its ability to scavenge free radicals and protect cells from oxidative damage.
Moreover, the chloroacetamido group in the structure of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate has been associated with enhanced biological activity. Research has indicated that this functional group can improve the compound's ability to interact with specific biological targets, such as enzymes and receptors. This makes the compound a potential lead for the development of new therapeutic agents targeting various diseases.
The carboxylate groups in the structure also play a crucial role in the compound's pharmacokinetic properties. These groups can influence the compound's solubility, stability, and bioavailability, which are essential factors in drug design and development. Studies have shown that compounds with carboxylate groups often exhibit improved pharmacokinetic profiles compared to their non-carboxylate counterparts.
In addition to its potential as a therapeutic agent, 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate has also been explored for its use in material science applications. The unique combination of functional groups in this compound makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have investigated the use of this compound in the development of conductive polymers and other functional materials for electronic devices.
The synthesis of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate thiophene precursors with chloroacetyl chloride followed by esterification or carboxylation reactions. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound on both laboratory and industrial scales.
Recent studies have also focused on optimizing the synthesis of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate using green chemistry principles. These efforts aim to reduce environmental impact by minimizing waste generation and using sustainable reagents and solvents. For instance, researchers have developed catalytic systems that enable more efficient synthesis while reducing the need for harsh reaction conditions.
The biological evaluation of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate has involved a range of in vitro and in vivo assays to assess its potential therapeutic applications. In vitro studies have demonstrated that this compound exhibits potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary in vivo studies have shown promising results in animal models of inflammation and cancer.
However, further research is needed to fully understand the mechanism of action and safety profile of 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate. Clinical trials will be essential to evaluate its efficacy and safety in human subjects before it can be considered for therapeutic use.
In conclusion, 2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate (CAS No. 314245-35-7) is a promising compound with a unique structure that offers potential applications in medicinal chemistry and material science. Its multifunctional nature makes it an attractive candidate for further research and development as a therapeutic agent or advanced material. Ongoing studies are expected to provide deeper insights into its properties and potential uses across various scientific disciplines.
314245-35-7 (2,4-dimethyl 5-(2-chloroacetamido)-3-methylthiophene-2,4-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)